Cas no 86211-51-0 (2-Amino-N-cyclohexyl-DL-propanamide)

2-Amino-N-cyclohexyl-DL-propanamide is a synthetic organic compound featuring a cyclohexyl-substituted propanamide backbone with an amino functional group. This structure imparts versatility in applications such as pharmaceutical intermediates and peptide synthesis. The cyclohexyl moiety enhances steric stability, while the amino group provides reactivity for further derivatization. Its racemic (DL) form allows for broad utility in research and development. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its balanced lipophilicity and molecular weight make it suitable for exploratory studies in medicinal chemistry and biochemical applications. Proper handling and storage under inert conditions are recommended to maintain stability.

2-Amino-N-cyclohexyl-DL-propanamide structure

86211-51-0 structure

Product Name:2-Amino-N-cyclohexyl-DL-propanamide

CAS No:86211-51-0

MF:C₉H₁₈N₂O

MW:170.252022266388

CID:2855789

PubChem ID:13992965

Update Time:2025-09-28

2-Amino-N-cyclohexyl-DL-propanamide Chemical and Physical Properties

Names and Identifiers

- D,L-alanine cyclohexylamide
- D,L-Alanin-cyclohexylamid;
- 2-amino-N-cyclohexyl-propionamide
- SCHEMBL5220274
- AKOS017263138
- 86211-51-0
- CHEMBL1161363
- AKOS000188663
- 2-AMINO-N-CYCLOHEXYLPROPANAMIDE
- Propanamide, 2-amino-N-cyclohexyl-
- 2-Amino-N-cyclohexyl-DL-propanamide
- MPBMXQCKDZECDT-UHFFFAOYSA-N
- Inchi： 1S/C9H18N2O/c1-7(10)9(12)11-8-5-3-2-4-6-8/h7-8H,2-6,10H2,1H3,(H,11,12)
- InChI Key： MPBMXQCKDZECDT-UHFFFAOYSA-N
- SMILES： O=C(C(C)N)NC1CCCCC1

Computed Properties

Exact Mass: 170.14200
Monoisotopic Mass: 170.141913202Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12000
LogP: 1.87370

2-Amino-N-cyclohexyl-DL-propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A596445-100mg	2-Amino-N-cyclohexyl-DL-propanamide	86211-51-0		100mg	$ 190.00	2023-04-19
TRC	A596445-250mg	2-Amino-N-cyclohexyl-DL-propanamide	86211-51-0		250mg	$ 374.00	2023-04-19
TRC	A596445-500mg	2-Amino-N-cyclohexyl-DL-propanamide	86211-51-0		500mg	$ 574.00	2023-04-19
TRC	A596445-1g	2-Amino-N-cyclohexyl-DL-propanamide	86211-51-0		1g	$ 821.00	2023-04-19
A2B Chem LLC	AI57698-1g	2-Amino-N-cyclohexyl-DL-propanamide	86211-51-0	≥ 95 %	1g	$516.00	2024-04-19
A2B Chem LLC	AI57698-5g	2-Amino-N-cyclohexyl-DL-propanamide	86211-51-0	≥ 95 %	5g	$1761.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744328-1g	2-Amino-n-cyclohexylpropanamide	86211-51-0	98%	1g	￥2906.00	2024-04-28